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Compound of Interest

Compound Name: 2-Chlorotetradecane

Cat. No.: B15478794

Application Notes and Protocols for 1-
Chlorotetradecane

Note: The protocols and data provided pertain to 1-Chlorotetradecane (CAS No. 2425-54-9), as
information for 2-Chlorotetradecane is not readily available. It is presumed that the user is
referring to the more common isomer, 1-Chlorotetradecane.

These application notes are intended for researchers, scientists, and drug development
professionals. They provide detailed protocols for the safe handling and storage of 1-
Chlorotetradecane.

Introduction

1-Chlorotetradecane is a colorless to slightly yellowish liquid with a mild odor.[1] It is primarily
used as a chemical intermediate in organic synthesis, particularly in the production of
surfactants and quaternary ammonium compounds.[1][2] Due to its chemical properties,
specific handling and storage protocols are necessary to ensure laboratory safety and maintain
the integrity of the compound.

Quantitative Data Summary

The physical and chemical properties of 1-Chlorotetradecane are summarized in the table
below for easy reference.
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Property Value

Molecular Formula C14H29CI

Molecular Weight 232.83 g/mol

Appearance Colorless to slightly yellowish liquid[1]
Odor Odorless to mild, characteristic odor[1][3]
Melting Point -3°C/26.6 °F

Boiling Point 295 °C /563 °F @ 760 mmHg

Flash Point 83 °C/181.4 °F to 130 °C / 266 °F[3]
Density 0.860 g/cm?3[3]

Vapor Pressure

14.1 hPa @ 99 °C[3]

Water Solubility

0.01 g/L (20°C)[3]

Autoignition Temperature

200 °C / 392 °F to 230 °C / 446 °F[3][4]

Experimental Protocols

General Handling Protocol

This protocol outlines the necessary steps for safely handling 1-Chlorotetradecane in a

laboratory setting.

Materials:

1-Chlorotetradecane

Lab coat or other protective clothing[4]

Fume hood

Chemical safety goggles or face shield[4]

Viton® or other appropriate chemical-resistant gloves[3]
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Glassware
Pipettes and pipette aids
Inert absorbent material (e.g., vermiculite, sand)[4]

Sealable waste container

Procedure:

Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including
chemical safety goggles, chemical-resistant gloves, and a lab coat.[4]

Ventilation: Conduct all work with 1-Chlorotetradecane in a well-ventilated fume hood to
minimize inhalation exposure.[4]

Dispensing: When transferring the liquid, use appropriate glassware and pipetting devices.
Avoid direct contact with skin and eyes.

Heating: If heating is required, use a water bath, heating mantle, or hot plate with a
temperature controller. Keep away from open flames and other sources of ignition.[3]

Spill Cleanup: In case of a small spill, absorb the liquid with an inert material like vermiculite
or sand.[4] Place the contaminated material into a sealed container for proper waste
disposal.

Waste Disposal: Dispose of 1-Chlorotetradecane waste and contaminated materials
according to local, state, and federal regulations.

Hygiene: After handling, wash hands thoroughly with soap and water.[4] Remove and wash
contaminated clothing before reuse.[4]

Storage Protocol

Proper storage is crucial for maintaining the stability and purity of 1-Chlorotetradecane.

Materials:
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» Tightly sealed, properly labeled container

e Cool, dry, and well-ventilated storage area[4]

e Secondary containment tray

Procedure:

» Container: Store 1-Chlorotetradecane in its original, tightly closed container.[4]

o Location: Keep the container in a cool, dry, and well-ventilated area away from direct sunlight
and heat sources.[4]

e Incompatible Materials: Store separately from strong oxidizing agents and strong bases.[3]

e Secondary Containment: Place the container in a secondary containment tray to prevent the
spread of material in case of a leak.

e Inventory: Maintain an accurate inventory of the chemical, including the date received and
the date opened.

Safety and First Aid

Hazards:

Skin Irritation: Causes skin irritation.[5]

Eye Irritation: Causes serious eye irritation.[5]

Inhalation: May cause respiratory tract irritation.[4]

Ingestion: May cause irritation of the digestive tract.[4]

First Aid Measures:

 If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[5]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention.[4]

« |If Swallowed: Do NOT induce vomiting. Clean mouth with water and get medical attention.[3]

Visualizations
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Workflow for Handling and Storage of 1-Chlorotetradecane
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Caption: General laboratory workflow for 1-Chlorotetradecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154787944#protocols-for-handling-and-storage-of-2-
chlorotetradecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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